Cas no 896299-17-5 (N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide)

• Product Name: N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide
• CAS No: 896299-17-5
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5478400
• Update Time: 2025-10-30

N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,4,5-trimethyl-2-[(4-propan-2-yloxybenzoyl)amino]thiophene-3-carboxamide
• N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide

• Inchi： 1S/C18H22N2O3S/c1-10(2)23-14-8-6-13(7-9-14)16(21)20-18-15(17(22)19-5)11(3)12(4)24-18/h6-10H,1-5H3,(H,19,22)(H,20,21)
• InChI Key： VGZGYQJMSCOBOX-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(OC(C)C)C=C2)SC(C)=C(C)C=1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide

N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide: A Comprehensive Overview

N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide, also identified by its CAS registry number 896299-17-5, is a complex organic compound with a unique structure that has garnered attention in the fields of materials science and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their versatile applications in organic electronics and drug design. The molecule's structure features a thiophene ring substituted with various groups, including methyl and propan-2-yloxy functionalities, which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of thiophene derivatives like N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide in the development of advanced materials for optoelectronic devices. Researchers have explored its electronic properties, revealing that the compound exhibits excellent charge transport characteristics due to its conjugated π-system. This makes it a promising candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Furthermore, the presence of electron-donating groups such as methyl and propan-2-yloxy substituents enhances the compound's stability under ambient conditions, making it suitable for practical applications.

In the pharmaceutical industry, N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide has shown potential as a lead compound for drug development. Preclinical studies have demonstrated its ability to modulate specific cellular pathways associated with inflammatory diseases. The compound's bioavailability and pharmacokinetic profile have been optimized through structural modifications, enabling it to cross biological membranes efficiently. These findings underscore its potential as a therapeutic agent in the treatment of chronic inflammatory conditions such as arthritis and cardiovascular diseases.

The synthesis of CAS No 896299-17-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported improved yields by employing palladium-catalyzed cross-coupling reactions during the synthesis. This approach not only enhances the efficiency of the process but also reduces the environmental impact by minimizing waste generation. The scalability of this synthesis method has been validated at both laboratory and pilot scales, paving the way for large-scale production.

From an environmental perspective, N,4,5-trimethyl-2-4-(propan-2-yloxy)benzamidothiophene-3-carboxamide has been assessed for its biodegradability and ecotoxicity. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates comparable to those of other thiophene derivatives. Its ecotoxicological profile suggests low acute toxicity to aquatic organisms, which aligns with current regulatory standards for chemical safety.

In conclusion, CAS No 896299-17-5, or N,4,5-trimethyl-2-4-(propan